Cas no 79546-55-7 (L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]-)
79546-55-7 structure
Product Name:L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]-
CAS No:79546-55-7
MF:C8H9N3O4S2
MW:275.304758787155
CID:567522
PubChem ID:133220
Update Time:2025-04-19
L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]- Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]-
- S-(3-nitro-2-pyridinesulfenyl)cysteine
- (2R)-2-amino-3-[(3-nitropyridin-2-yl)disulfanyl]propanoic acid
- 79546-55-7
- Npys-cysteine
- SCHEMBL3886269
- DTXSID10229765
- L-Alanine, 3-((3-nitro-2-pyridinyl)dithio)-
-
- Inchi: 1S/C8H9N3O4S2/c9-5(8(12)13)4-16-17-7-6(11(14)15)2-1-3-10-7/h1-3,5H,4,9H2,(H,12,13)/t5-/m0/s1
- InChI Key: SOGTULYCPNFAGT-YFKPBYRVSA-N
- SMILES: S(C[C@@H](C(=O)O)N)SC1C(=CC=CN=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 275.003
- Monoisotopic Mass: 275.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 286
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2
- Topological Polar Surface Area: 173Ų
Experimental Properties
- Density: 1.6
- Boiling Point: 470.1°C at 760 mmHg
- Flash Point: 238.1°C
- Refractive Index: 1.694
L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]- Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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